Acid Brown 50
Overview
Description
Acid Brown 50 is a dye used in the industry, particularly for dyeing wool and polyamide . It is a cobalt complex, monosodium salt of certain structures . The dye appears as a yellow powder and is soluble in ethylene glycol ether, DMF, ethanol, and other organic solvents . It is mainly used for pigskin, cow leather, goat natural leather finishing the spray or curtains, especially suitable for aniline leather spraying shading .
Synthesis Analysis
The production of Acid Brown 50 involves the use of 2-amino-5-nitrophenol, 3-methyl-1-phenyl-5-pyr-azolone, β-naphthol, and cobalt sulfate. The process involves diazotisation, azo coupling, and complex formation .Molecular Structure Analysis
The molecular structure of Acid Brown 50 is a single azo, metal complex. The molecular formula is C16H13N5O4/C16H11N3O4 . The dye is the cobalt complex, monosodium salt of the displayed structures .Physical And Chemical Properties Analysis
Acid Brown 50 appears as a yellow powder . It is soluble in ethylene glycol ether, DMF, ethanol, and other organic solvents . The solution of Acid Brown 50 is brown .properties
CAS RN |
12269-86-2 |
|---|---|
Product Name |
Acid Brown 50 |
Molecular Formula |
C5H14OSi |
Molecular Weight |
0 |
Origin of Product |
United States |
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